ETHYL 2-{1-[(FURAN-3-YL)METHYL]-3-OXOPIPERAZIN-2-YL}ACETATE

Specification

• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol
• IUPAC Name: ethyl 2-[1-(furan-3-ylmethyl)-3-oxopiperazin-2-yl]acetate
• Standard InChI: InChI=1S/C13H18N2O4/c1-2-19-12(16)7-11-13(17)14-4-5-15(11)8-10-3-6-18-9-10/h3,6,9,11H,2,4-5,7-8H2,1H3,(H,14,17)
• Standard InChI Key: JFGUPMRJQNXLDX-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1C(=O)NCCN1CC2=COC=C2
• Canonical SMILES: CCOC(=O)CC1C(=O)NCCN1CC2=COC=C2

Introduction

Potential Biological Activities

Compounds with similar structures, such as those containing piperazine and furan rings, have been explored for various biological activities, including:

• Antimicrobial Properties: Furan derivatives have shown antimicrobial effects against certain bacteria and fungi.

• Antioxidant Activity: Piperazine-based compounds can exhibit antioxidant properties, which are beneficial in reducing oxidative stress.

• Pharmacological Applications: Piperazine derivatives are used in several drugs due to their ability to interact with biological targets.

Synthesis and Chemical Reactions

The synthesis of Ethyl 2-{1-[(furan-3-yl)methyl]-3-oxopiperazin-2-yl}acetate would likely involve:

• Formation of the Piperazine Ring: This could be achieved through condensation reactions involving diamines and dicarboxylic acids or their derivatives.

• Introduction of the Furan Moiety: This might involve alkylation reactions using furan derivatives.

• Attachment of the Ethyl Acetate Group: Esterification reactions could be used to introduce this group.

Step	Reaction Type	Reagents
1	Condensation	Diamines, dicarboxylic acids
2	Alkylation	Furan derivatives
3	Esterification	Ethanol, acetic acid derivatives